Cas no 1251631-28-3 (1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine)

• Product Name: 1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine
• CAS No: 1251631-28-3
• MF: C₂₀H₂₂N₄OS
• MW: 366.479882717133
• CID: 5395974
• Update Time: 2025-10-28

1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine Chemical and Physical Properties

Names and Identifiers

• [4-(3-methylphenyl)piperazin-1-yl][4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazol-5-yl]methanone
• 1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine

• Inchi： 1S/C20H22N4OS/c1-15-6-5-7-17(14-15)22-10-12-23(13-11-22)19(25)18-16(2)21-20(26-18)24-8-3-4-9-24/h3-9,14H,10-13H2,1-2H3
• InChI Key： FVVASBSRJLWVTM-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=CC(C)=C2)CC1)(C1SC(N2C=CC=C2)=NC=1C)=O

Additional information on 1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine

Compound CAS No. 1251631-28-3: A Comprehensive Overview

The compound with CAS No. 1251631-28-3, named 1-[4-methyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carbonyl]-4-(3-methylphenyl)piperazine, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperazine ring, a thiazole moiety, and a pyrrole group, all of which contribute to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The piperazine ring is a well-known structural motif in medicinal chemistry, often associated with bioavailability and pharmacokinetic properties. In this compound, the piperazine ring is substituted at the 4-position with a 3-methylphenyl group, which enhances its lipophilicity and may improve its ability to cross cellular membranes. The thiazole moiety, on the other hand, is known for its versatility in forming hydrogen bonds and exhibiting antioxidant properties, making it a valuable component in drug design.

The pyrrole group present in this compound adds another layer of complexity to its structure. Pyrrole-containing compounds are often associated with anti-inflammatory and anticancer activities due to their ability to interact with various biological targets. Recent research has demonstrated that the presence of the pyrrole group in this compound enhances its ability to inhibit certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

From a synthetic perspective, the preparation of this compound involves a series of intricate reactions that require precise control over reaction conditions. The synthesis typically begins with the preparation of the thiazole ring, followed by the introduction of the pyrrole group through cyclization reactions. The final step involves coupling the piperazine ring with the thiazole moiety using appropriate coupling agents. This multi-step synthesis highlights the complexity of constructing such a sophisticated molecule and underscores the importance of advanced synthetic techniques in modern organic chemistry.

In terms of applications, this compound has shown potential in several areas beyond drug discovery. For instance, its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of new materials for flexible electronics and optoelectronic devices. Additionally, preliminary studies suggest that this compound may exhibit antimicrobial properties, opening up possibilities for its use in developing new antibiotics or antifungal agents.

One of the most exciting aspects of this compound is its potential for further modification and optimization. By altering substituents on the piperazine ring or modifying the thiazole moiety, researchers can explore a wide range of structural variations that may lead to compounds with enhanced biological activity or improved pharmacokinetic profiles. This flexibility makes it an attractive target for both academic and industrial research efforts.

In conclusion, CAS No. 1251631-28-3 represents a cutting-edge chemical entity with significant potential in multiple fields. Its unique structure, derived from a combination of piperazine, thiazole, and pyrrole groups, provides it with versatile properties that make it an invaluable tool for researchers. As ongoing studies continue to uncover new applications and mechanisms of action for this compound, it is likely to play an increasingly important role in both academic research and industrial development.